Cas no 4238-35-1 (1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone)

• Product Name: 1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone
• CAS No: 4238-35-1
• MF: C₂₄H₄₄N₄O₄
• MW: 452.630566596985
• CID: 1515013
• PubChem ID: 544235
• Update Time: 2025-06-07

1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone Chemical and Physical Properties

Names and Identifiers

• 1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone
• 1,8,15,22-tetrazacyclooctacosane-2,7,16,21-tetrone
• PA 66 DIMER
• 4238-35-1
• G82980
• 1,8,15,22-Tetraaza-2,7,16,21-cyclooctacosanetetrone
• DTXSID80337725
• 1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetrone #
• PHOCHBCWTAIIGE-UHFFFAOYSA-N
• 1,8,15,22-tetraazacyclo-octacosane-2,7,16,21-tetrone
• 1,8,15,22-Tetraazacyclooctacosane-2,7,16,21-tetraone
• 1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone

• Inchi： 1S/C24H44N4O4/c29-21-13-5-6-15-23(31)27-19-11-3-4-12-20-28-24(32)16-8-7-14-22(30)26-18-10-2-1-9-17-25-21/h1-20H2,(H,25,29)(H,26,30)(H,27,31)(H,28,32)
• InChI Key： PHOCHBCWTAIIGE-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(NCCCCCCNC(CCCCC(NCCCCCCN1)=O)=O)=O

Computed Properties

• Exact Mass: 452.33652
• Monoisotopic Mass: 452.33625590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.4

Additional information on 1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone

Introduction to CAS No. 4238-35-1: 1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone

CAS No. 4238-35-1, also known as 1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone, is a highly specialized compound with unique structural and functional properties. This compound belongs to the class of tetrazacyclooctacosanes, which are characterized by their complex cyclic structures and multiple functional groups. The tetraone suffix indicates the presence of four ketone groups within the molecule.

Recent studies have highlighted the potential of CAS No. 4238-35-1 in various fields due to its ability to form stable frameworks and its reactivity under specific conditions. Researchers have explored its applications in catalysis, drug delivery systems, and as a precursor for advanced materials.

The molecular structure of CAS No. 4238-35-1 is composed of four fused rings arranged in a highly symmetrical fashion. This symmetry contributes to its stability and makes it an attractive candidate for use in self-assembling systems and nanotechnology applications.

One of the most intriguing aspects of this compound is its ability to undergo controlled transformations under mild conditions. For instance, recent research has demonstrated that CAS No. 4238-35-1 can be selectively modified to incorporate additional functional groups without disrupting its core structure.

In terms of synthesis, the preparation of CAS No. 4238-35-1 involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels.

Looking ahead, the potential applications of CAS No. 4238-35-1 are vast and varied. Its unique properties make it a promising candidate for use in biomedical research, where it could serve as a scaffold for drug molecules or as a component in imaging agents.

In conclusion, CAS No. 4238-35-1: 1,8,15,22-Tetrazacyclooctacosane-2,7,16,21-tetraone is a compound with significant potential across multiple disciplines. As research continues to uncover new insights into its properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.